Cas no 1374190-76-7 (3-Quinolinecarboxamide, 4,7-dichloro-N-methoxy-N-methyl-)

• Product Name: 3-Quinolinecarboxamide, 4,7-dichloro-N-methoxy-N-methyl-
• CAS No: 1374190-76-7
• MF: C₁₂H₁₀Cl₂N₂O₂
• MW: 285.126000881195
• CID: 2123853
• Update Time: 2023-11-19

3-Quinolinecarboxamide, 4,7-dichloro-N-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 4,7-dichloro-N-methoxy-N-methyl-3-Quinolinecarboxamide
• BXEGIUMWEKZWAI-UHFFFAOYSA-N
• 4,7-dichloro-N-methoxy-N-methylquinoline-3-carboxamide
• CID 86709594
• 3-Quinolinecarboxamide, 4,7-dichloro-N-methoxy-N-methyl-

• Inchi： 1S/C12H10Cl2N2O2/c1-16(18-2)12(17)9-6-15-10-5-7(13)3-4-8(10)11(9)14/h3-6H,1-2H3
• InChI Key： BXEGIUMWEKZWAI-UHFFFAOYSA-N
• SMILES： ClC1C(C(N(C)OC)=O)=CN=C2C=C(C=CC2=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• Topological Polar Surface Area: 42.4

Experimental Properties

• Density: 1.409±0.06 g/cm3(Predicted)
• Boiling Point: 460.4±45.0 °C(Predicted)
• pka: 0.09±0.38(Predicted)